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Compound of Interest

Compound Name: Asaraldehyde (Standard)

Cat. No.: B486007 Get Quote

An In-depth Technical Guide to the Safety and Handling of Asaraldehyde Powder

Introduction
Asaraldehyde, also known as 2,4,5-Trimethoxybenzaldehyde, is a natural organic compound

found in various plants, such as Daucus carota (carrot) and Acorus gramineus.[1] It is a beige

powder that serves as a precursor in the synthesis of various flavonoids and chalcones with

potential therapeutic properties.[1][2][3] Its diverse biological activities, including the selective

inhibition of COX-2 enzymes and involvement in critical cellular signaling pathways, have made

it a compound of interest for researchers in drug development.[2] This guide provides

comprehensive safety and handling protocols for Asaraldehyde powder to ensure its safe use

in a laboratory setting by researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Asaraldehyde is a trimethoxy-substituted benzaldehyde. Its physical and chemical

characteristics are essential for understanding its behavior and for safe handling.

Table 1: Chemical Identifiers for Asaraldehyde
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Identifier Value

Chemical Name 2,4,5-Trimethoxybenzaldehyde

Synonyms Asaraldehyde, Asaronaldehyde, Asarylaldehyde

CAS Number 4460-86-0

Molecular Formula C₁₀H₁₂O₄

Molecular Weight 196.20 g/mol

| SMILES | O=CC1=CC(OC)=C(C=C1OC)OC |

Table 2: Physical and Chemical Properties of Asaraldehyde

Property Value Reference

Physical Form
Beige powder / Off-white
crystal

Melting Point 112-115 °C

Boiling Point 334.7 ± 37.0 °C at 760 mmHg

Flash Point 149.0 ± 26.5 °C

Density 1.1 ± 0.1 g/cm³

| Solubility | DMSO: 30 mg/mLDMF: 25 mg/mLEthanol: 10 mg/mLWater: Slightly soluble | |

Hazard Identification and Toxicology
While comprehensive toxicological data for Asaraldehyde is not readily available, information

from safety data sheets for similar chemical structures and general aldehydes indicates

potential hazards. Users must handle this compound with care, assuming it may present risks

upon exposure.

Table 3: GHS Hazard Statements for Structurally Related Aldehydes
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Hazard Code Statement Notes

H315 Causes skin irritation. Potential irritant.

H319 Causes serious eye irritation.
Potential for serious eye

damage.

| H335 | May cause respiratory irritation. | Inhalation of powder should be avoided. |

Toxicological Summary:

Acute Oral Toxicity: No specific data available for Asaraldehyde.

Acute Dermal Toxicity: No specific data available for Asaraldehyde.

Acute Inhalation Toxicity: No specific data available for Asaraldehyde.

Skin Corrosion/Irritation: May cause skin irritation.

Eye Damage/Irritation: Causes serious eye irritation.

Respiratory/Skin Sensitization: No data available.

Germ Cell Mutagenicity: The RTECS database classifies it as a mutagen. An Ames test for a

related compound was negative.

Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.

Specific Target Organ Toxicity (STOT): May cause respiratory tract irritation upon single

exposure.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of Asaraldehyde powder.

4.1 Handling
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Work in a well-ventilated area, preferably within a certified chemical fume hood, to avoid

inhalation of dust.

Avoid formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.

Use non-sparking tools and ground/bond containers when transferring material, as dusts can

sometimes form explosive mixtures with air.

Wash hands thoroughly with soap and water after handling.

4.2 Storage

Keep containers tightly closed in a dry, cool, and well-ventilated place.

Store away from heat, sparks, open flames, and other ignition sources.

Store away from incompatible materials such as strong oxidizing agents.

Protect from light and moisture.
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Caption: Workflow for safe storage and handling of chemical powders.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure to Asaraldehyde powder.

Eye/Face Protection: Wear chemical splash goggles or safety glasses with side-shields

conforming to NIOSH (US) or EN 166 (EU) standards. A face shield may be required where

there is a risk of splashing or significant dust generation.

Skin Protection:

Gloves: Wear disposable, chemical-resistant gloves (e.g., nitrile). Inspect gloves before

use and use proper removal technique.

Lab Coat: A flame-retardant lab coat or gown that closes in the front is required.

Respiratory Protection: If engineering controls (like a fume hood) are not sufficient or during

large-scale handling, use a NIOSH-approved particulate respirator (e.g., N95) or a higher-

level respirator.

Footwear: Wear closed-toe shoes made of a non-porous material.
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Caption: The hierarchy of controls for mitigating chemical exposure risks.

Emergency Procedures
6.1 First Aid Measures

Inhalation: Move the exposed person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing immediately. Wash the affected skin area

thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if

irritation develops or persists.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

6.2 Fire Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition may produce irritating gases and carbon oxides.

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective clothing to prevent contact with skin and eyes.

6.3 Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described in Section 5.0. Avoid breathing dust and prevent contact with skin and eyes.

Containment and Cleanup: Without creating dust, sweep up the spilled powder and place it

in a suitable, closed container for disposal. Clean the spill area thoroughly. Do not let the

product enter drains.

Biological Activity and Signaling Pathways
Asaraldehyde has been shown to modulate several key cellular signaling pathways, making it a

subject of interest in cancer and cell biology research.

7.1 Inhibition of PI3K-AKT Pathway in NSCLC Recent studies have demonstrated that

Asaraldehyde suppresses the progression of non-small cell lung cancer (NSCLC). It achieves

this by inducing ferroptosis (an iron-dependent form of programmed cell death) and inhibiting

the PI3K-AKT signaling pathway, which is crucial for cell proliferation and survival.

Asaraldehyde promotes the ubiquitin-mediated degradation of AKT, a key protein in this

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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